2-[2-(3,4-Dimethylphenyl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(3,4-dimethylphenyl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H22N2O2S2/c1-14-10-11-18(12-15(14)2)20(27)13-29-24-25-22-21(16(3)17(4)30-22)23(28)26(24)19-8-6-5-7-9-19/h5-12H,13H2,1-4H3
• InChI Key: CGNVKHPTTSZNJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2C4=CC=CC=C4)C
• Molecular Formula: C24H22N2O2S2
• Molecular Weight: 434.6 g/mol

Description

The compound is a derivative of thieno[2,3-d]pyrimidin-4-one, which is a type of heterocyclic compound. Heterocyclic compounds are widely distributed in nature and encompass a broad range of biological and pharmacological activities.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the sulfanyl group might participate in oxidation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfanyl group could increase its polarity and influence its solubility in different solvents.

Scientific Research Applications

Medicinal Chemistry

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Anti-Cancer Agents

• Thiophenes have been used as raw materials in the synthesis of anticancer agents. .

Natural Product Precursors

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Insecticides and Anti-Atherosclerotic Agents

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Structure-Activity Relationship Studies

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Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process the compound is involved in. For example, some pyrimidine derivatives are known to have antiviral, antimicrobial, and antitumor activities.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis process, and investigating its mechanism of action.